Cas no 916420-96-7 (3-Methoxy-5-(trifluoromethyl)benzylamine)
3-Methoxy-5-(trifluoromethyl)benzylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-甲氧基-5-(三氟甲基)苄胺
- 3-METHOXY-5-(TRIFLUOROMETHYL)BENZYLAMINE
- [3-METHOXY-5-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
- (3-Methoxy-5-(trifluoromethyl)phenyl)methanamine
- AB49098
- 1-[3-METHOXY-5-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
- 916420-96-7
- AKOS015956633
- MFCD09025412
- EN300-8655656
- WNCDSBLUNYDXQO-UHFFFAOYSA-N
- [3-Methoxy-5-(trifluoromethyl)phenyl]methylamine, 3-(Aminomethyl)-5-methoxybenzotrifluoride
- SCHEMBL6293670
- JS-4648
- 3-Methoxy-5-(trifluoromethyl)benzylamine
-
- MDL: MFCD09025412
- Inchi: 1S/C9H10F3NO/c1-14-8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4H,5,13H2,1H3
- InChI Key: WNCDSBLUNYDXQO-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=CC(CN)=C1)OC)(F)F
Computed Properties
- Exact Mass: 205.07144843g/mol
- Monoisotopic Mass: 205.07144843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2
3-Methoxy-5-(trifluoromethyl)benzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007059-1g |
3-Methoxy-5-(trifluoromethyl)benzylamine |
916420-96-7 | 97% | 1g |
$1534.70 | 2023-08-31 | |
| Apollo Scientific | PC49340-1g |
3-Methoxy-5-(trifluoromethyl)benzylamine |
916420-96-7 | 98% | 1g |
£103.00 | 2025-02-21 | |
| Apollo Scientific | PC49340-5g |
3-Methoxy-5-(trifluoromethyl)benzylamine |
916420-96-7 | 98% | 5g |
£443.00 | 2025-02-21 | |
| abcr | AB264589-1 g |
3-Methoxy-5-(trifluoromethyl)benzylamine, 97%; . |
916420-96-7 | 97% | 1g |
€223.30 | 2023-04-26 | |
| abcr | AB264589-5 g |
3-Methoxy-5-(trifluoromethyl)benzylamine, 97%; . |
916420-96-7 | 97% | 5g |
€828.50 | 2023-04-26 | |
| abcr | AB264589-1g |
3-Methoxy-5-(trifluoromethyl)benzylamine, 97%; . |
916420-96-7 | 97% | 1g |
€222.90 | 2025-04-15 | |
| abcr | AB264589-5g |
3-Methoxy-5-(trifluoromethyl)benzylamine, 97%; . |
916420-96-7 | 97% | 5g |
€826.80 | 2025-04-15 | |
| Enamine | EN300-8655656-0.05g |
[3-methoxy-5-(trifluoromethyl)phenyl]methanamine |
916420-96-7 | 95.0% | 0.05g |
$107.0 | 2025-03-21 | |
| Enamine | EN300-8655656-0.1g |
[3-methoxy-5-(trifluoromethyl)phenyl]methanamine |
916420-96-7 | 95.0% | 0.1g |
$112.0 | 2025-03-21 | |
| Enamine | EN300-8655656-0.25g |
[3-methoxy-5-(trifluoromethyl)phenyl]methanamine |
916420-96-7 | 95.0% | 0.25g |
$117.0 | 2025-03-21 |
3-Methoxy-5-(trifluoromethyl)benzylamine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 3-Methoxy-5-(trifluoromethyl)benzylamine
Introduction to 3-Methoxy-5-(trifluoromethyl)benzylamine (CAS No. 916420-96-7)
3-Methoxy-5-(trifluoromethyl)benzylamine (CAS No. 916420-96-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a methoxy group and a trifluoromethyl substituent on the benzene ring, along with an amino group on the benzyl moiety, imparts distinct chemical and biological properties that make it an intriguing candidate for various scientific investigations.
The chemical structure of 3-Methoxy-5-(trifluoromethyl)benzylamine can be represented as C10H11F3NO. The methoxy group (OCH3) and the trifluoromethyl group (CF3) are key functional groups that influence the compound's reactivity and biological activity. The amino group (NH2) on the benzyl moiety provides additional functionality, making this compound suitable for a wide range of chemical reactions and biological assays.
In recent years, 3-Methoxy-5-(trifluoromethyl)benzylamine has been extensively studied for its potential as a lead compound in drug discovery. One of the notable areas of research is its application in the development of central nervous system (CNS) drugs. Studies have shown that compounds with similar structures exhibit potent activity against various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. The presence of the trifluoromethyl group is particularly important as it can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for effective CNS penetration.
Beyond its potential in CNS drug development, 3-Methoxy-5-(trifluoromethyl)benzylamine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Research has indicated that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation and associated symptoms.
The synthetic accessibility of 3-Methoxy-5-(trifluoromethyl)benzylamine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3-methoxy-5-trifluoromethylbenzaldehyde with ammonia or an amine derivative under appropriate conditions. This synthetic flexibility allows researchers to tailor the compound's properties by introducing additional functional groups or modifying existing ones.
In addition to its direct applications in drug development, 3-Methoxy-5-(trifluoromethyl)benzylamine serves as a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used as a building block in the construction of multi-substituted aromatic compounds with diverse biological activities. This versatility makes it an essential tool in combinatorial chemistry and high-throughput screening (HTS) efforts aimed at identifying novel bioactive molecules.
The safety profile of 3-Methoxy-5-(trifluoromethyl)benzylamine is an important consideration in its use for pharmaceutical applications. Preclinical studies have generally shown that this compound exhibits low toxicity at relevant concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are necessary to ensure its safe use in clinical settings. These assessments typically involve a battery of in vitro and in vivo tests to evaluate parameters such as genotoxicity, mutagenicity, and organ toxicity.
Clinical trials are a critical step in translating laboratory findings into practical therapeutic solutions. While specific clinical trials involving 3-Methoxy-5-(trifluoromethyl)benzylamine are still in their early stages, preliminary results are promising. Phase I trials have demonstrated acceptable safety profiles and pharmacokinetic properties, paving the way for further investigation in Phase II and III trials. These advanced trials will focus on evaluating the efficacy and long-term safety of this compound in treating specific diseases.
The future outlook for 3-Methoxy-5-(trifluoromethyl)benzylamine is optimistic. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to advancing this compound through the drug development pipeline. With continued investment in research and development, there is a strong possibility that 3-Methoxy-5-(trifluoromethyl)benzylamine will play a significant role in addressing unmet medical needs and improving patient outcomes.
916420-96-7 (3-Methoxy-5-(trifluoromethyl)benzylamine) Related Products
- 1017778-87-8(2-methoxy-3-(trifluoromethyl)phenylmethanamine)
- 771572-16-8((4-3,5-Bis(Trifluoromethyl)PhenoxyPhenyl)Methylamine)
- 355382-61-5((3,5-dimethoxybenzyl)[3-(trifluoromethyl)benzyl]amine)
- 1022379-80-1([2-[4-(Trifluoromethyl)phenoxy]phenyl]methanamine)
- 771581-99-8(2-methoxy-4-(trifluoromethyl)phenylmethanamine)
- 1188479-28-8(4-4-(Trifluoromethyl)phenoxybenzylamine Hydrochloride)
- 887595-97-3(Hydrazine,[[3-[3-(trifluoromethyl)phenoxy]phenyl]methyl]-)
- 743408-04-0(1-4-methoxy-3-(trifluoromethyl)phenylmethanamine)
- 154108-23-3(Benzenemethanamine,3-[3-(trifluoromethyl)phenoxy]-)
- 202145-33-3(Benzenemethanamine, N-[(4-methoxyphenyl)methyl]-4-(trifluoromethyl)-)